Cas no 1234867-17-4 (3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide)

• Product Name: 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide
• CAS No: 1234867-17-4
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 6078451
• PubChem ID: 49688208
• Update Time: 2025-08-04

3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide
• 3-cyano-N-[(1-methylsulfonylpiperidin-4-yl)methyl]benzamide
• 1234867-17-4
• F5033-2822
• AKOS024491996
• 3-cyano-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzamide
• 3-cyano-N-[(1-methanesulfonylpiperidin-4-yl)methyl]benzamide

• Inchi： 1S/C15H19N3O3S/c1-22(20,21)18-7-5-12(6-8-18)11-17-15(19)14-4-2-3-13(9-14)10-16/h2-4,9,12H,5-8,11H2,1H3,(H,17,19)
• InChI Key： NGPMAWAGDQSQKH-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(S(C)(=O)=O)CC1)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 321.11471265g/mol
• Monoisotopic Mass: 321.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.6Ų

Additional information on 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide

Recent Advances in the Study of 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS: 1234867-17-4)

The compound 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS: 1234867-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a cyano group, a methanesulfonylpiperidine moiety, and a benzamide scaffold contributes to its diverse biological activities, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide. One key area of interest is its role as a modulator of protein-protein interactions (PPIs), particularly in the context of cancer therapy. Researchers have demonstrated that this compound can selectively inhibit specific PPIs involved in tumor growth and metastasis, offering a novel approach to targeted cancer treatment.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers employed high-throughput screening and molecular docking techniques to identify 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide as a potent inhibitor of a critical oncogenic protein. The study revealed that the compound binds with high affinity to the target protein, disrupting its interaction with downstream effectors and leading to apoptosis in cancer cells. These findings were further validated through in vitro and in vivo experiments, showcasing the compound's efficacy and specificity.

Another notable research effort explored the compound's potential in neurodegenerative diseases. A study in ACS Chemical Neuroscience reported that 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide exhibits neuroprotective properties by modulating glutamate receptor activity. The compound was shown to reduce excitotoxicity, a key factor in the pathogenesis of diseases such as Alzheimer's and Parkinson's. This discovery opens new avenues for developing therapeutics aimed at mitigating neuronal damage.

Beyond its therapeutic applications, recent advancements in synthetic chemistry have enabled the efficient and scalable production of 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide. Innovations in catalytic methods and green chemistry principles have improved yield and purity, addressing previous challenges in large-scale synthesis. These developments are critical for advancing the compound from the laboratory to clinical trials.

In conclusion, 3-cyano-N-(1-methanesulfonylpiperidin-4-yl)methylbenzamide (CAS: 1234867-17-4) represents a versatile and promising candidate in drug discovery. Its multifaceted biological activities, coupled with recent breakthroughs in understanding its mechanisms of action, underscore its potential across various therapeutic areas. Continued research and development efforts are expected to further unlock its clinical applications, paving the way for novel treatments in oncology, neurology, and beyond.